Cas no 384821-11-8 (5-(methoxymethyl)-1-methyl-1H-imidazole)

• Product Name: 5-(methoxymethyl)-1-methyl-1H-imidazole
• CAS No: 384821-11-8
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• MDL: MFCD08669894
• CID: 298604
• PubChem ID: 10975492
• Update Time: 2025-11-06

5-(methoxymethyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole,5-(methoxymethyl)-1-methyl-
• 5-(methoxymethyl)-1-methylimidazole
• 5-methoxymethyl-1-methyl-1h-imidazole
• 5-(methoxymethyl)-1-methyl-1H-imidazole
• AKOS006290250
• 384821-11-8
• EN300-24199343
• DTXSID40450328
• SCHEMBL16892167

• MDL： MFCD08669894
• Inchi： 1S/C6H10N2O/c1-8-5-7-3-6(8)4-9-2/h3,5H,4H2,1-2H3
• InChI Key： WOQWODJMCIDNEM-UHFFFAOYSA-N
• SMILES： O(C)CC1=CN=CN1C

Computed Properties

• Exact Mass: 126.07900
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.05000
• LogP: 0.56650

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-(methoxymethyl)-1-methyl-1H-imidazole

5-(Methoxymethyl)-1-methyl-1H-imidazole: An Overview of Its Properties, Applications, and Recent Research

5-(Methoxymethyl)-1-methyl-1H-imidazole (CAS No. 384821-11-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted imidazole ring and a methoxymethyl group. These characteristics contribute to its potential applications in various areas, including drug discovery and chemical synthesis.

The imidazole ring is a fundamental structure in many biologically active molecules, making it an essential scaffold in the design of pharmaceuticals. The presence of the methoxymethyl group in 5-(methoxymethyl)-1-methyl-1H-imidazole enhances its solubility and stability, which are crucial factors in drug development. Additionally, the methyl substitution on the imidazole ring can influence the compound's reactivity and binding properties.

Recent research has focused on the potential of 5-(methoxymethyl)-1-methyl-1H-imidazole as a building block for the synthesis of more complex molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as an intermediate in the synthesis of novel antifungal agents. The researchers found that derivatives of 5-(methoxymethyl)-1-methyl-1H-imidazole exhibited potent antifungal activity against various pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

In another study, scientists explored the role of 5-(methoxymethyl)-1-methyl-1H-imidazole in the development of inhibitors for specific enzymes involved in metabolic pathways. The compound was used to create a series of inhibitors that showed high selectivity and potency against these enzymes. This research underscores the potential of 5-(methoxymethyl)-1-methyl-1H-imidazole as a valuable tool in enzyme inhibition studies and drug discovery.

The physical and chemical properties of 5-(methoxymethyl)-1-methyl-1H-imidazole have also been extensively studied. It is a white crystalline solid with a melting point ranging from 90 to 92°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility profile makes it suitable for use in various chemical reactions and biological assays.

In terms of synthetic methods, several routes have been developed for the preparation of 5-(methoxymethyl)-1-methyl-1H-imidazole. One common approach involves the reaction of 2-methoxyacetaldehyde with 2-aminoacetamide followed by methylation. Another method involves the condensation of 2-methoxyacetaldehyde with guanidine hydrochloride, followed by treatment with methyl iodide. These synthetic routes are well-documented and can be adapted to large-scale production if needed.

The safety profile of 5-(methoxymethyl)-1-methyl-1H-imidazole has been evaluated through various toxicological studies. While it is generally considered safe for laboratory use, appropriate handling precautions should be taken to avoid inhalation or skin contact. The compound should be stored in a cool, dry place away from incompatible materials.

In conclusion, 5-(methoxymethyl)-1-methyl-1H-imidazole (CAS No. 384821-11-8) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of new drugs and chemical intermediates. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern scientific endeavors.